1,3-Benzodioxol-5-yl 4-methoxybenzoate
Description
1,3-Benzodioxol-5-yl 4-methoxybenzoate is an ester derivative comprising two distinct aromatic moieties: a 1,3-benzodioxole group and a 4-methoxybenzoate group. The benzodioxole unit consists of a benzene ring fused with a dioxole (two oxygen atoms in a five-membered ring), while the 4-methoxybenzoate group introduces a methoxy substituent at the para position of the benzoate ester. This compound is structurally analogous to bioactive molecules, such as kinase inhibitors (e.g., compound 9j in ), where the benzodioxole and methoxy groups are critical for activity .
Properties
Molecular Formula |
C15H12O5 |
|---|---|
Molecular Weight |
272.25 g/mol |
IUPAC Name |
1,3-benzodioxol-5-yl 4-methoxybenzoate |
InChI |
InChI=1S/C15H12O5/c1-17-11-4-2-10(3-5-11)15(16)20-12-6-7-13-14(8-12)19-9-18-13/h2-8H,9H2,1H3 |
InChI Key |
KBGQFNDLAZOOKL-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)C(=O)OC2=CC3=C(C=C2)OCO3 |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)OC2=CC3=C(C=C2)OCO3 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Features
The compound’s structural uniqueness lies in the combination of the electron-rich benzodioxole ring and the methoxy-substituted benzoate. Key comparisons include:
- Compound 9j (): Features a 1,3-benzodioxol-5-yl group attached to a thiosemicarbazide moiety. Unlike the target compound, 9j lacks the ester linkage but demonstrates potent kinase inhibition (IC₅₀ = 1.4 µM for SsCK1), highlighting the benzodioxole group’s role in bioactivity .
- 4-Methoxybenzoate lanthanide complexes (): The carboxylate form of 4-methoxybenzoate coordinates with trivalent lanthanides (e.g., La, Ce) via bidentate bonding, differing from the ester form in the target compound, which may limit metal coordination .
- 1-(1,3-Benzodioxol-5-yl) thiourea (): Replaces the benzoate ester with a thiourea group, altering electronic properties (e.g., HOMO-LUMO gap = 4.14 eV via DFT) and vibrational spectra .
Table 1: Structural and Functional Comparison
Physicochemical Properties
- Infrared Spectroscopy : The carboxylate group in 4-methoxybenzoate () exhibits νas(COO⁻) at 1543 cm⁻¹ and νsym(COO⁻) at 1416 cm⁻¹, indicative of bidentate coordination. In contrast, the ester carbonyl (C=O) in the target compound would likely appear near 1700–1750 cm⁻¹, though experimental data is lacking .
- Thermal Behavior : Lanthanide complexes of 4-methoxybenzoate () show crystalline stability, whereas the ester form may exhibit lower thermal stability due to the absence of ionic interactions.
Table 2: Spectroscopic Data
| Compound | IR νas(COO⁻)/C=O (cm⁻¹) | HOMO-LUMO Gap (eV) | Reference |
|---|---|---|---|
| 4-Methoxybenzoate (Na salt) | 1543 | – | |
| 1-(1,3-Benzodioxol-5-yl) thiourea | – | 4.14 |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
